Cas no 1805298-56-9 (2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile)

• Product Name: 2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile
• CAS No: 1805298-56-9
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4847759
• Update Time: 2025-11-07

2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile

• Inchi： 1S/C8H5F2N3O2/c9-8(10)6-3-5(1-2-11)7(4-12-6)13(14)15/h3-4,8H,1H2
• InChI Key： VDGSSHIRJFLOII-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)C(=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1
• Topological Polar Surface Area: 82.5

Additional information on 2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile

Comprehensive Overview of 2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile (CAS No. 1805298-56-9)

2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile (CAS No. 1805298-56-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This nitropyridine derivative is characterized by its unique molecular structure, which includes a difluoromethyl group and a nitro substituent, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 1805298-56-9 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile, reflects its precise chemical composition, which is essential for patent filings and scientific publications. The presence of the nitro group and acetonitrile moiety in its structure contributes to its reactivity, enabling diverse synthetic transformations. This versatility aligns with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and energy consumption.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile has surged, driven by their enhanced bioavailability and metabolic stability in drug candidates. The difluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to modulate lipophilicity and hydrogen bonding. This compound is frequently discussed in forums and publications focusing on heterocyclic chemistry and fluorine-based pharmaceuticals, addressing common queries such as "role of fluorinated groups in drug design" or "synthetic routes for nitropyridine derivatives."

From an industrial perspective, 2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile is often explored for its potential in agrochemical formulations. The nitro group's electron-withdrawing properties can enhance the bioactivity of pesticides or herbicides, a topic of interest in precision agriculture. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research and commercial use. These methods are frequently searched by quality control professionals and synthetic chemists.

The synthesis of 2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile typically involves multi-step reactions, including nitration and fluorination processes. Optimizing these steps is a key focus area for chemists, as highlighted in recent studies on catalytic fluorination and microwave-assisted synthesis. Such advancements address the growing need for scalable and cost-effective production methods, which are often queried in academic and industrial research circles.

In summary, 2-(Difluoromethyl)-5-nitropyridine-4-acetonitrile (CAS No. 1805298-56-9) represents a compelling case study in modern chemical innovation. Its structural features and applications resonate with contemporary themes like sustainable chemistry, drug discovery, and material optimization, making it a subject of ongoing exploration and discussion in scientific communities worldwide.